Cas no 1353994-76-9 ((S)-2-Amino-N-(4-methylsulfanyl-benzyl)-propionamide)

• Product Name: (S)-2-Amino-N-(4-methylsulfanyl-benzyl)-propionamide
• CAS No: 1353994-76-9
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 2159026
• Update Time: 2025-06-12

(S)-2-Amino-N-(4-methylsulfanyl-benzyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(4-methylsulfanyl-benzyl)-propionamide
• (S)-2-Amino-N-(4-(methylthio)benzyl)propanamide
• AM95237
• (S)-2-Amino-N-(4-methylsulfanylbenzyl)propanamide
• (S)-2-Amino-N-(4-methylsulfanyl-benzyl)-propionamide

• Inchi： 1S/C11H16N2OS/c1-8(12)11(14)13-7-9-3-5-10(15-2)6-4-9/h3-6,8H,7,12H2,1-2H3,(H,13,14)/t8-/m0/s1
• InChI Key： ULODPBZTSGXBKN-QMMMGPOBSA-N
• SMILES： S(C)C1C=CC(=CC=1)CNC([C@H](C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Topological Polar Surface Area: 80.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-(4-methylsulfanyl-benzyl)-propionamide

Introduction to (S)-2-Amino-N-(4-methylsulfanyl-benzyl)-propionamide (CAS No. 1353994-76-9)

(S)-2-Amino-N-(4-methylsulfanyl-benzyl)-propionamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1353994-76-9, belongs to a class of molecules known for their potential therapeutic applications. The unique structural features of this compound, particularly its chiral center and the presence of a methylsulfanyl group, make it a subject of interest for researchers exploring novel drug candidates.

The molecular structure of (S)-2-Amino-N-(4-methylsulfanyl-benzyl)-propionamide consists of an amide functional group attached to a propionic acid backbone, with a benzyl side chain substituted at the fourth position with a methylsulfanyl group. This configuration imparts specific chemical properties that are leveraged in various biochemical interactions. The stereochemistry, denoted by the (S) configuration at the chiral center, plays a crucial role in determining the compound's biological activity and its interaction with biological targets.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced specificity and reduced side effects compared to their racemic counterparts. The enantiomerically pure form of (S)-2-Amino-N-(4-methylsulfanyl-benzyl)-propionamide represents a promising candidate for such applications. Researchers have been exploring its potential as a precursor in the synthesis of more complex pharmaceutical molecules, where its unique structural motifs can be integrated into larger drug scaffolds.

The presence of the methylsulfanyl group in the benzyl side chain is particularly noteworthy, as it introduces a polar region that can interact with biological molecules through hydrogen bonding and other non-covalent interactions. This feature makes the compound a valuable tool in medicinal chemistry for designing molecules with tailored solubility and binding properties. Furthermore, the amide group provides a site for further functionalization, allowing chemists to modify the molecule's properties to suit specific pharmacological needs.

Recent studies have highlighted the compound's potential in inhibiting certain enzymes that are implicated in various diseases. For instance, preliminary research suggests that derivatives of (S)-2-Amino-N-(4-methylsulfanyl-benzyl)-propionamide may exhibit inhibitory activity against enzymes involved in inflammation and pain pathways. This aligns with the broader trend in drug discovery towards targeting molecular mechanisms underlying these conditions.

The synthesis of (S)-2-Amino-N-(4-methylsulfanyl-benzyl)-propionamide presents unique challenges due to its chiral nature and the need for precise stereocontrol. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective reactions, have been employed to achieve high enantiomeric purity. These techniques are essential for ensuring that the final product retains its intended biological activity without unwanted side effects from racemic impurities.

The pharmacokinetic properties of this compound are also under investigation. Studies have begun to explore how its structural features influence factors such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is critical for optimizing drug delivery systems and ensuring that the compound reaches its target site in sufficient concentrations to be effective.

In conclusion, (S)-2-Amino-N-(4-methylsulfanyl-benzyl)-propionamide (CAS No. 1353994-76-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemical configuration make it a versatile building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.